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Compound Focus: Quinol sulfate

CAS No.: 17438-29-8

Cat. No.: S568618

Get Quote

The table below consolidates the key identifiers and available physical data for quinol sulfate (CAS# 17438-

29-8).

Property Value / Description

CAS Number 17438-29-8 [1] [2]

Molecular
Formula

C6H6O5S [1] [2]

Molecular
Weight

190.17 g/mol [2], 190.17400 g/mol [1]

Synonyms Hydrochinonmonoschwefelsaeure; (4-Hydroxy-phenyl)-hydrogensulfate; sulfuric acid

mono-(4-hydroxy-phenyl ester) [1]

Density 1.669±0.06 g/cm³ (Predicted) [2]

pKa -3.67±0.18 (Predicted) [2]

Melting Point Not Available (N/A) [1] [2]

Boiling Point Not Available (N/A) [1]
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Troubleshooting Guide: Missing Melting Point Data

Issue: The melting point for quinol sulfate is not listed in standard chemical databases.

Explanation & Solutions:

Data Gap: The melting point may not have been reported in the literature, or the compound might

decompose before a clear melting point is observed, which is common for some organic salts and
esters.

Experimental Determination: Since reference data is unavailable, you may need to determine the
melting point experimentally.

Purity Consideration: The commercial available purity of quinol sulfate is typically 90% to 98% [2].
Impurities can significantly alter the melting point and range, which could explain the value you

encountered.

Suggested FAQ for Technical Support Center

Q: The melting point for quinol sulfate (CAS 17438-29-8) is listed as "N/A" in our databases. What

value should I use for my experiment?

A: Standard commercial and scientific databases do not contain a recorded melting point for quinol sulfate

[1] [2]. We recommend the following course of action:

Experimental Determination: Perform your own melting point analysis. The following workflow

outlines this process.
Consult Suppliers: Inquire directly with chemical suppliers who list this compound, as they may

have proprietary technical data [2].
Literature Search: Conduct a thorough search of scientific literature for any specialized studies or

patents that may report this physical property.
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Start: Missing MP Data

Source compound from
reputable supplier

Perform melting point
analysis in triplicate

Observe and record
melting behavior

Note decomposition
or sintering if present

Report average melting
point with observed range

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Quinol Sulfate: Available Chemical Data]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b568618#quinol-sulfate-melting-

point-170-174-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.smolecule.com/products/b568618#quinol-sulfate-melting-point-170-174-c
https://www.smolecule.com/products/b568618#quinol-sulfate-melting-point-170-174-c
https://www.smolecule.com/products/b568618#quinol-sulfate-melting-point-170-174-c
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s568618?utm_src=pdf-bulk
https://www.smolecule.com/products/s568618?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

